Cas no 61428-20-4 (3-(4-methoxyphenyl)isoxazole)

3-(4-Methoxyphenyl)isoxazole is a heterocyclic compound featuring an isoxazole ring linked to a 4-methoxyphenyl group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The methoxy substituent enhances solubility in organic solvents, facilitating its use in cross-coupling reactions and functional group transformations. Its isoxazole core is known for stability and bioactivity, often serving as a scaffold in medicinal chemistry for developing antimicrobial, anti-inflammatory, or agrochemical agents. The compound's well-defined reactivity profile allows for precise modifications, supporting applications in drug discovery and material science. High purity grades are typically available for research purposes.
3-(4-methoxyphenyl)isoxazole structure
3-(4-methoxyphenyl)isoxazole structure
Product Name:3-(4-methoxyphenyl)isoxazole
CAS No:61428-20-4
MF:C10H9NO2
MW:175.183962583542
CID:479849
PubChem ID:12297116
Update Time:2025-05-28

3-(4-methoxyphenyl)isoxazole Chemical and Physical Properties

Names and Identifiers

    • Isoxazole, 3-(4-methoxyphenyl)-
    • 3-(4-methoxyphenyl)-1,2-oxazole
    • 3-(4-methoxyphenyl)isoxazole
    • 3-(4-Methoxyphenyl)-1,2-oxazol
    • 3-(p-anisyl)isoxazole
    • Isoxazole,3-(4-methoxyphenyl)
    • Methyl6-(trifluoromethyl)-2,3-dihydro-1H-indol-5-ylether
    • AKOS006288430
    • DTXSID90485741
    • SCHEMBL17644086
    • MFCD08446386
    • FT-0711198
    • 61428-20-4
    • A918259
    • CS-0319716
    • FS-2081
    • 3-(4-Methoxyphenyl)isoxazole, AldrichCPR
    • G84656
    • DB-004098
    • MDL： MFCD08446386
    • Inchi： 1S/C10H9NO2/c1-12-9-4-2-8(3-5-9)10-6-7-13-11-10/h2-7H,1H3
    • InChI Key： CWVBMOWWQXBIBL-UHFFFAOYSA-N
    • SMILES： O(C)C1C=CC(=CC=1)C1C=CON=1

Computed Properties

  • Exact Mass: 175.06300
  • Monoisotopic Mass: 175.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 35.3Ų

Experimental Properties

  • Melting Point: 51-53°C
  • PSA: 35.26000
  • LogP: 2.35020

3-(4-methoxyphenyl)isoxazole Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

3-(4-methoxyphenyl)isoxazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(4-methoxyphenyl)isoxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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Apollo Scientific
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TRC
M228250-10mg
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 $ 50.00 2022-06-04
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SHENG KE LU SI SHENG WU JI SHU
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